Cas no 2624135-14-2 ((5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride)
(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its key advantages include high reactivity due to the sulfonyl chloride moiety, enabling efficient functionalization of amines and other nucleophiles. The pyridine ring enhances solubility in polar solvents, facilitating reaction handling. The hydrochloride salt form improves stability, ensuring consistent performance in synthetic applications. This compound is valuable in pharmaceutical and agrochemical research for constructing sulfonamide-based scaffolds. Its well-defined structure allows for precise control in multi-step syntheses, making it a reliable intermediate for developing bioactive molecules. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
2624135-14-2 structure
Product Name:(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride
CAS No:2624135-14-2
MF:C6H6Cl3NO2S
MW:262.541337490082
MDL:MFCD33550267
CID:5663978
PubChem ID:155978138
Update Time:2025-10-19
(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride
- 2624135-14-2
- EN300-27748203
- (5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride
-
- MDL： MFCD33550267
- Inchi： 1S/C6H5Cl2NO2S.ClH/c7-5-1-2-6(9-3-5)4-12(8,10)11;/h1-3H,4H2;1H
- InChI Key： CMJCKBSLNZMKFV-UHFFFAOYSA-N
- SMILES： ClS(CC1C=CC(=CN=1)Cl)(=O)=O.Cl
Computed Properties
- Exact Mass: 260.918483g/mol
- Monoisotopic Mass: 260.918483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4Ų
(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27748203-0.05g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95.0% | 0.05g |
$229.0 | 2025-03-19 | |
| Enamine | EN300-27748203-0.1g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95.0% | 0.1g |
$342.0 | 2025-03-19 | |
| Enamine | EN300-27748203-0.25g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95.0% | 0.25g |
$487.0 | 2025-03-19 | |
| Enamine | EN300-27748203-0.5g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95.0% | 0.5g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-27748203-1.0g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27748203-2.5g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27748203-5.0g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-27748203-10.0g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 | |
| Enamine | EN300-27748203-1g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95% | 1g |
$986.0 | 2023-09-10 | |
| Enamine | EN300-27748203-5g |
(5-chloropyridin-2-yl)methanesulfonyl chloride hydrochloride |
2624135-14-2 | 95% | 5g |
$2858.0 | 2023-09-10 |
(5-Chloropyridin-2-yl)methanesulfonyl chloride hydrochloride Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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